M3 Receptor antagonist 1

• CAS No.: 1004312-94-0
• Product Name: M3 Receptor antagonist 1
• Molecular Formula: C27H25BrF4N2O3S
• Molecular Weight: 613.5 g/mol
• IUPAC Name: [(3R)-1-(2-oxo-2-thiophen-2-ylethyl)-1-azoniabicyclo[2.2.2]octan-3-yl] N-(3-fluorophenyl)-N-[(3,4,5-trifluorophenyl)methyl]carbamate;bromide
• Standard InChI: InChI=1S/C27H25F4N2O3S.BrH/c28-19-3-1-4-20(13-19)32(14-17-11-21(29)26(31)22(30)12-17)27(35)36-24-16-33(8-6-18(24)7-9-33)15-23(34)25-5-2-10-37-25;/h1-5,10-13,18,24H,6-9,14-16H2;1H/q+1;/p-1/t18?,24-,33?;/m0./s1
• Standard InChIKey: BDUVQZSIMOIWQB-JTOZIPDCSA-M
• Isomeric SMILES: C1C[N+]2(CCC1[C@H](C2)OC(=O)N(CC3=CC(=C(C(=C3)F)F)F)C4=CC(=CC=C4)F)CC(=O)C5=CC=CS5.[Br-]
• SMILES: C1C[N+]2(CCC1C(C2)OC(=O)N(CC3=CC(=C(C(=C3)F)F)F)C4=CC(=CC=C4)F)CC(=O)C5=CC=CS5.[Br-]
• Canonical SMILES: C1C[N+]2(CCC1C(C2)OC(=O)N(CC3=CC(=C(C(=C3)F)F)F)C4=CC(=CC=C4)F)CC(=O)C5=CC=CS5.[Br-]
• Appearance: Solid powder
• Description: CHF5407 is a potent, long-acting, and selective muscarinic M3 receptor antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-((((3-fluorophenyl)((3,4,5-trifluorophenyl)methyl)amino)carbonyl)oxy)-1-(2-oxo-2-(2-thienyl)ethyl)-1-azoniabicyclo(2.2.2)octane; CHF 5407; CHF-5407; CHF5407
• Reference: 1: Villetti G, Pastore F, Bergamaschi M, Bassani F, Bolzoni PT, Battipaglia L, Amari G, Rizzi A, Delcanale M, Volta R, Cenacchi V, Cacciani F, Zaniboni M, Berti F, Rossoni G, Harrison S, Petrillo P, Santoro E, Scudellaro R, Mannini F, Geppetti PA, Razzetti R, Patacchini R, Civelli M. Bronchodilator activity of (3R)-3-[[[(3-fluorophenyl)[(3,4,5-trifluorophenyl)methyl]amino] carbonyl]oxy]-1-[2-oxo-2-(2-thienyl)ethyl]-1-azoniabicyclo[2.2.2]octane bromide (CHF5407), a potent, long-acting, and selective muscarinic M3 receptor antagonist. J Pharmacol Exp Ther. 2010 Dec;335(3):622-35. doi: 10.1124/jpet.110.170035. Epub 2010 Aug 30. PubMed PMID: 20805306.
• PubChem Compound: 23725115
• Last Modified: Nov 11 2021